Cas no 65566-62-3 (Antipyrine-d3)

Antipyrine-d3 is a deuterated analog of antipyrine, where three hydrogen atoms are replaced with deuterium. This stable isotopically labeled compound is primarily used as an internal standard in mass spectrometry-based analytical methods, ensuring high precision and accuracy in quantitative analyses. Its structural similarity to antipyrine allows for reliable correction of matrix effects and instrumental variability. Antipyrine-d3 is particularly valuable in pharmacokinetic and metabolic studies, where deuterium labeling minimizes interference with endogenous compounds. The compound exhibits excellent chemical stability and isotopic purity, making it suitable for sensitive detection techniques such as LC-MS/MS. Its use enhances reproducibility in research and diagnostic applications.

Antipyrine-d3 structure

Product Name:Antipyrine-d3

CAS No:65566-62-3

MF:C₁₁H₁₂N₂O

MW:191.244267463684

CID:502632

Update Time:2025-05-28

Antipyrine-d3 Chemical and Physical Properties

Names and Identifiers

- 3H-Pyrazol-3-one,1,2-dihydro-5-methyl-1-(methyl-d3)-2-phenyl- (9CI)
- Antipyrine-d3
- Phenazone-d3 (N-methyl-d3)
- 2-Trideuteromethyl-3-methyl-1-phenyl-3-pyrazolin-5-one
- Inchi： 1S/C11H12N2O/c1-9-8-11(14)13(12(9)2)10-6-4-3-5-7-10/h3-8H,1-2H3/i2D3
- InChI Key： VEQOALNAAJBPNY-BMSJAHLVSA-N
- SMILES： O=C1C=C(C)N(C([2H])([2H])[2H])N1C1C=CC=CC=1

Computed Properties

Exact Mass: 191.11400

Experimental Properties

Melting Point: 102-104°C
PSA: 26.93000
LogP: 1.48440

Antipyrine-d3 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A697502-10mg	Antipyrine-d3	65566-62-3		10mg	$ 246.00	2023-04-19
TRC	A697502-100mg	Antipyrine-d3	65566-62-3		100mg	$ 1850.00	2023-04-19
A2B Chem LLC	AG68322-50mg	ANTIPYRINE-D3	65566-62-3		50mg	$598.00	2024-04-19
A2B Chem LLC	AG68322-100mg	ANTIPYRINE-D3	65566-62-3		100mg	$903.00	2024-04-19
MedChemExpress	HY-B0171S-1mg	Antipyrine-d	65566-62-3	99.91%	1mg	￥765	2025-04-16
MedChemExpress	HY-B0171S-5mg	Antipyrine-d	65566-62-3	99.91%	5mg	￥1935	2025-04-16
MedChemExpress	HY-B0171S-10mg	Antipyrine-d	65566-62-3	99.91%	10mg	￥3150	2025-04-16
A2B Chem LLC	AG68322-10mg	ANTIPYRINE-D3	65566-62-3		10mg	$395.00	2024-04-19
1PlusChem	1P00ECAQ-1mg	Antipyrine-d3	65566-62-3	99%	1mg	$120.00	2025-02-27
1PlusChem	1P00ECAQ-5mg	Antipyrine-d3	65566-62-3	99%	5mg	$250.00	2025-02-27